2-Amino-6-benzyl-4-(4-hydroxyphenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-6-benzyl-4-(4-hydroxyphenyl)-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H19N3O4S/c26-14-20-22(17-10-12-18(29)13-11-17)24-23(32-25(20)27)19-8-4-5-9-21(19)28(33(24,30)31)15-16-6-2-1-3-7-16/h1-13,22,29H,15,27H2
• InChI Key: OJRGJQLWJQUYRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=C(C=C5)O
• Molecular Formula: C25H19N3O4S
• Molecular Weight: 457.5 g/mol

Description

2-Amino-6-benzyl-4-(4-hydroxyphenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H19N3O4S and its molecular weight is 457.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Monoamine Oxidase Inhibitory Activity : A study reported the synthesis and biological evaluation of new series of dihydropyrano[2,3-e][1,2]thiazine dioxides, closely related to the compound of interest. These compounds were synthesized through a multistep reaction and evaluated for their inhibitory activity against monoamine oxidase A and B. Some compounds showed selective inhibitory activity, suggesting potential applications in treating disorders related to monoamine oxidase dysregulation (Ahmad et al., 2019).

Multicomponent Synthesis

Peculiarities in Synthesis : Another study focused on the multicomponent synthesis of 2-amino-4H-pyrans derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, revealing the formation of new products through three-component interaction. This research highlighted the ability to control reaction selectivity, showcasing the synthetic versatility of related compounds (Lega et al., 2016).

Antimicrobial Activity

Synthesis and Antimicrobial Evaluation : Research on the synthesis of 1-ethyl-1H-2,1-benzothiazine 2,2-dioxide derivatives using cycloalkanecarbaldehydes investigated their antibacterial and antifungal activities. The synthesized compounds, including structures related to the specified compound, showed promising antimicrobial properties, underscoring their potential for developing new antimicrobial agents (Lega et al., 2017).